Cas no 710-11-2 (2-Oxo-4-phenylbutanoic Acid)

2-Oxo-4-phenylbutanoic Acid Properties

Names and Identifiers

• 2-Oxo-4-phenylbutanoic acid
• OPBA
• 2-oxo-4-phenyl butan
• BENZYLPYRUVIC ACID
• CHEMBRDG-BB 4013598
• 2-OXO-4-PHENYL-BUTYRIC ACID
• A-CARBONYLPHENYLBUTYRIC ACID
• ALPHA-CARBONYL PHENYL BUTYRIC ACID
• α-CARBONYLPHENYLBUTYRIC ACID
• 2-OXO-4-PHENYL BUTANOIC ACID OPBA
• 4-Phenyl-2-oxobutanoic acid
• 4-Phenyl-2-oxobutyric acid
• 2-Oxo-4-phenylbutyric Acid
• 2-oxo-4-phenylbutanoic acid(SALTDATA: FREE)
• Butyricacid, 2-oxo-4-phenyl- (6CI,7CI,8CI)
• 4-Phenyl-2-oxobutyricacid
• 2-oxo-4-phenyl-butanoic acid
• Benzenebutanoic acid, alpha-oxo-
• 2-Oxo-4-phenylbutanoate
• oxobenzenebutanoic acid
• PubChem18755
• Benzenebutanoic acid, a-oxo-
• KSC497Q3R
• 2-oxo-4-phenyl butyric acid
• 4-Phenyl-2-Ketobutanoic Acid
• PPKAIMDMNWBOKN-UHFFFAOYSA-N
• A
• Benzylpyruvic acid
• FT-0632864
• 2-Oxo-4-phenylbutanoicacid
• Z1201620725
• EINECS 211-916-7
• SCHEMBL258545
• CS-W019322
• DS-3613
• EN300-143516
• AC-3539
• DTXSID10221224
• 2-OXO-4-PHENYL-BUTYRICACID
• MFCD00969471
• CHEMBL16281
• 710-11-2
• 2-oxo-4-phenyl-butyric acid, AldrichCPR
• C20327
• CHEBI:181422
• NS00037138
• Y9E
• AKOS005174543
• W-104537
• O0389
• BDBM50125828
• ALBB-014726
• DB-055479
• +Expand

• MDL： MFCD00969471
• InChIKey： PPKAIMDMNWBOKN-UHFFFAOYSA-N
• Inchi： 1S/C10H10O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
• SMILES： O=C(C(=O)O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.063
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 1.27290
• PSA: 54.37000
• Refractive Index: 1.547
• Boiling Point: 314.4°C at 760 mmHg
• Melting Point: 47.0 to 51.0 deg-C
• Flash Point: 158.1 °C
• Color/Form: White crystals
• Density: 1.212

2-Oxo-4-phenylbutanoic Acid Security Information

• Symbol: GHS07
• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 41
• Signal Word：Warning
• HazardClass：IRRITANT

2-Oxo-4-phenylbutanoic Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters